Cas no 1692306-72-1 (tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate)

Tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure combines a piperidine core with a hydroxyl group and a tetrahydrofuran (oxolane) substituent, offering multiple sites for functionalization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes, facilitating selective reactions. This compound is useful in constructing complex heterocyclic frameworks due to its stereochemical flexibility and compatibility with diverse reaction conditions. Its well-defined reactivity profile makes it a reliable building block for drug discovery and fine chemical synthesis. Handling should adhere to standard safety protocols for organic intermediates.

tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate structure

1692306-72-1 structure

Product Name:tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate

CAS No:1692306-72-1

MF:C₁₄H₂₅NO₄

MW:271.352604627609

MDL:MFCD27900691

CID:4611211

PubChem ID:114451981

Update Time:2025-05-20

tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylic acid, 4-hydroxy-3-(tetrahydro-3-furanyl)-, 1,1-dimethylethyl ester
- tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate
- MDL： MFCD27900691
- Inchi： 1S/C14H25NO4/c1-14(2,3)19-13(17)15-6-4-12(16)11(8-15)10-5-7-18-9-10/h10-12,16H,4-9H2,1-3H3
- InChI Key： APOLPHXZVLQZNU-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCC(O)C(C2CCOC2)C1

tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM477632-1g	tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate	1692306-72-1	95%+	1g	$1095	2023-02-17
Enamine	EN300-222779-0.05g	tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate	1692306-72-1	91%	0.05g	$212.0	2023-09-16
Enamine	EN300-222779-0.1g	tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate	1692306-72-1	91%	0.1g	$317.0	2023-09-16
Enamine	EN300-222779-0.25g	tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate	1692306-72-1	91%	0.25g	$452.0	2023-09-16
Enamine	EN300-222779-0.5g	tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate	1692306-72-1	91%	0.5g	$713.0	2023-09-16
Enamine	EN300-222779-1.0g	tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate	1692306-72-1	91%	1g	$914.0	2023-06-07
Enamine	EN300-222779-2.5g	tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate	1692306-72-1	91%	2.5g	$1791.0	2023-09-16
Enamine	EN300-222779-5.0g	tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate	1692306-72-1	91%	5g	$2650.0	2023-06-07
Enamine	EN300-222779-10.0g	tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate	1692306-72-1	91%	10g	$3929.0	2023-06-07
Enamine	EN300-222779-1g	tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate	1692306-72-1	91%	1g	$914.0	2023-09-16

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Additional information on tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 4-Hydroxy-3-(Oxolan-3-yl)Piperidine-1-Carboxylate (CAS: 1692306-72-1)

The compound tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate (CAS: 1692306-72-1) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This piperidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique structural features that allow for diverse functionalization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate as a precursor for the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that the compound's hydroxyl and oxolane groups provide an excellent scaffold for introducing pharmacophoric elements that enhance binding affinity to GABA_A receptors. This finding opens new avenues for the development of anxiolytic and anticonvulsant drugs with improved efficacy and reduced side effects.

Another groundbreaking application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized in the synthesis of protease inhibitors targeting SARS-CoV-2. The researchers leveraged the compound's piperidine core to design inhibitors that block the viral main protease (M^pro), a critical enzyme for viral replication. The study revealed that derivatives of tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate exhibited nanomolar inhibitory activity, making them promising candidates for further preclinical evaluation.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate to meet the growing demand for high-purity batches. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthetic route using catalytic asymmetric hydrogenation, achieving >99% enantiomeric excess (ee). This method significantly reduces the environmental impact compared to traditional approaches, aligning with the pharmaceutical industry's push toward greener chemistry.

In conclusion, tert-butyl 4-hydroxy-3-(oxolan-3-yl)piperidine-1-carboxylate (CAS: 1692306-72-1) continues to be a molecule of great interest in both academic and industrial research. Its applications span from CNS drug development to antiviral therapies, supported by recent innovations in synthetic methodologies. Future research is expected to explore its potential in other therapeutic areas, such as oncology and inflammation, further solidifying its role as a valuable building block in medicinal chemistry.